Cas no 1796922-27-4 (2-(2-nitrophenyl)-N-(2-oxo-1-phenylazetidin-3-yl)ethane-1-sulfonamide)

• Product Name: 2-(2-nitrophenyl)-N-(2-oxo-1-phenylazetidin-3-yl)ethane-1-sulfonamide
• CAS No: 1796922-27-4
• MF: C₁₇H₁₇N₃O₅S
• MW: 375.39898276329
• CID: 6297254
• PubChem ID: 75454132
• Update Time: 2025-06-15

2-(2-nitrophenyl)-N-(2-oxo-1-phenylazetidin-3-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26601234
• 1796922-27-4
• AKOS033500027
• 2-(2-nitrophenyl)-N-(2-oxo-1-phenylazetidin-3-yl)ethane-1-sulfonamide

• Inchi： 1S/C17H17N3O5S/c21-17-15(12-19(17)14-7-2-1-3-8-14)18-26(24,25)11-10-13-6-4-5-9-16(13)20(22)23/h1-9,15,18H,10-12H2
• InChI Key： MKQSGOPTKMURCA-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1[N+](=O)[O-])(NC1C(N(C2C=CC=CC=2)C1)=O)(=O)=O

Computed Properties

• Exact Mass: 375.08889182g/mol
• Monoisotopic Mass: 375.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 121Ų

Additional information on 2-(2-nitrophenyl)-N-(2-oxo-1-phenylazetidin-3-yl)ethane-1-sulfonamide

Comprehensive Analysis of 2-(2-Nitrophenyl)-N-(2-Oxo-1-phenylazetidin-3-yl)ethane-1-sulfonamide (CAS No. 1796922-27-4)

The compound 2-(2-nitrophenyl)-N-(2-oxo-1-phenylazetidin-3-yl)ethane-1-sulfonamide (CAS No. 1796922-27-4) is a sulfonamide derivative with a unique structural framework combining a nitrophenyl group and a β-lactam (azetidinone) moiety. This molecular architecture has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and medicinal chemistry. The presence of both sulfonamide and β-lactam functionalities suggests possible bioactivity, particularly in targeting enzymes or receptors involved in inflammatory or infectious diseases.

Recent studies highlight the growing interest in nitrophenyl-containing compounds as intermediates for synthesizing heterocyclic drugs. Researchers are exploring their roles in kinase inhibition and antibacterial agents, aligning with the global demand for novel antibiotics amid rising antimicrobial resistance (AMR). The azetidin-3-yl core, a four-membered cyclic amide, is a privileged scaffold in bioactive molecules, often associated with improved metabolic stability and target selectivity. Combining these features, CAS 1796922-27-4 represents a promising candidate for further structure-activity relationship (SAR) studies.

From a synthetic perspective, the sulfonamide linkage in this compound offers versatility for derivatization, enabling the development of high-throughput screening libraries. Its electron-withdrawing nitrophenyl group may influence electronic properties, potentially enhancing binding affinity in enzyme-substrate interactions. Computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) models, are increasingly applied to predict its interactions with biological targets like cyclooxygenase (COX) or penicillin-binding proteins (PBPs).

The compound’s relevance extends to green chemistry initiatives. Researchers are optimizing synthetic routes to minimize hazardous byproducts, leveraging catalytic methods or microwave-assisted synthesis—topics frequently searched in academic databases. Environmental concerns drive interest in sustainable sulfonamide synthesis, making CAS 1796922-27-4 a case study for eco-friendly protocols.

In drug formulation, the physicochemical properties of this sulfonamide—such as solubility, logP, and hydrogen-bonding capacity—are critical for oral bioavailability. These parameters are often queried in ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, reflecting the compound’s potential as a lead optimization candidate. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing its purity and stability, ensuring reproducibility in preclinical research.

Beyond pharmaceuticals, the nitrophenyl-sulfonamide motif finds applications in material science, particularly in designing photoactive polymers or sensors. Its nitro group can undergo reduction to form amino derivatives, expanding utility in dye synthesis or catalysis. Such interdisciplinary applications resonate with trends in convergent research, where chemical entities bridge gaps between therapeutics and functional materials.

In summary, 2-(2-nitrophenyl)-N-(2-oxo-1-phenylazetidin-3-yl)ethane-1-sulfonamide (CAS 1796922-27-4) embodies a multifaceted tool for innovative chemistry. Its structural complexity and functional diversity align with current explorations in targeted therapy, green synthesis, and materials engineering, addressing both scientific curiosity and industrial needs. Ongoing research will likely uncover new dimensions of its utility, reinforcing its status as a valuable chemical entity in modern science.